Cas no 876921-37-8 (2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl)-)

• Product Name: 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl)-
• CAS No: 876921-37-8
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• CID: 4276636
• Update Time: 2025-05-21

2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl)-
• 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propen-1-yl)-

• Inchi： 1S/C12H13NOS/c1-3-5-9-6-4-7-10-12(9)14-8-11(13-10)15-2/h3-4,6-7H,1,5,8H2,2H3
• InChI Key： GRRWGEJLXXZTON-UHFFFAOYSA-N
• SMILES： O1C2=C(CC=C)C=CC=C2N=C(SC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl)-

Comprehensive Overview of 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) (CAS No. 876921-37-8)

2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) (CAS No. 876921-37-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methylthio group and a 2-propenyl substituent imparts specific chemical and biological properties that make it a valuable candidate for various research and development endeavors.

The structure of 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) is characterized by a benzene ring fused with an oxazine ring, with the methylthio group attached at the 3-position and the 2-propenyl group at the 8-position. This unique structural arrangement contributes to its stability and reactivity, making it an attractive target for synthetic chemists and medicinal chemists alike.

In recent years, significant advancements have been made in understanding the biological activities of benzoxazines. Research has shown that compounds like 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) exhibit potent antioxidant properties. These properties are attributed to the presence of the methylthio group, which can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for the development of new antioxidants for use in pharmaceuticals and nutraceuticals.

Beyond its antioxidant properties, 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) has also shown potential in anti-inflammatory applications. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is crucial in managing inflammatory conditions and could lead to the development of new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The pharmacological profile of 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) has been further explored in preclinical studies. These studies have highlighted its ability to cross the blood-brain barrier (BBB), making it a potential candidate for central nervous system (CNS) disorders. Its BBB permeability is particularly important for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress and inflammation play significant roles.

In addition to its therapeutic potential, 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) has been investigated for its use in material science. The unique chemical structure of this compound makes it suitable for applications in polymer science and materials engineering. For instance, it can be used as a monomer or cross-linking agent in the synthesis of advanced polymers with enhanced mechanical properties and stability.

The synthesis of 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) has been optimized using various methodologies. One common approach involves the condensation of a suitable aldehyde with an amino alcohol followed by cyclization to form the benzoxazine ring. The introduction of the methylthio and 2-propenyl groups can be achieved through subsequent functional group transformations. These synthetic routes are well-documented in the literature and provide a robust foundation for large-scale production.

To ensure its safety and efficacy in pharmaceutical applications, extensive toxicity studies have been conducted on 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl). These studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, 2H-1,4-Benzoxazine, 3-(methylthio)-8-(2-propenyl) (CAS No. 876921-37-8)